molecular formula C17H14FNO2 B6070501 N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide

Cat. No. B6070501
M. Wt: 283.30 g/mol
InChI Key: AMITUYXMUDFGHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide, also known as FUB-144, is a synthetic cannabinoid that has gained popularity in the scientific research community. It is a member of the benzofuran family and has a molecular formula of C23H22FN3O2. FUB-144 is a potent agonist of the cannabinoid receptors and has been used in various scientific studies to investigate its mechanism of action and biochemical and physiological effects.

Mechanism of Action

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide acts as a potent agonist of the cannabinoid receptors, specifically CB1 and CB2. Activation of these receptors leads to a variety of physiological and behavioral effects, including altered mood, increased appetite, and decreased pain sensitivity. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to have a high affinity for these receptors, leading to potent effects at low doses.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to increased feelings of pleasure and reward. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has also been shown to decrease pain sensitivity and increase appetite in animal models.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has several advantages for use in scientific research. It is a potent agonist of the cannabinoid receptors, making it a useful tool for investigating the physiological effects of cannabinoid receptor activation. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide is also relatively stable and easy to synthesize, making it a cost-effective option for researchers. However, N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has several limitations as well. It has been shown to have a high potential for abuse and dependence, making it difficult to use in human studies. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide is also relatively new, and its long-term effects are unknown.

Future Directions

There are several future directions for research involving N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide. One area of interest is investigating its potential as a treatment for pain and appetite disorders. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to be effective in animal models of these disorders, and further research may reveal its potential as a therapeutic agent. Another area of interest is investigating the long-term effects of N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide on the brain and behavior. As N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide is a relatively new compound, its long-term effects are unknown, and further research is needed to fully understand its potential risks and benefits.

Synthesis Methods

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide can be synthesized using a multi-step process that involves the reaction of 2-amino-4-fluorophenol with 3,5-dimethylbenzoyl chloride to form the intermediate 2-(4-fluorophenyl)-3,5-dimethylbenzofuran. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been used extensively in scientific research to investigate the cannabinoid receptor system. It has been shown to have a high affinity for both CB1 and CB2 receptors, making it a useful tool for studying the physiological effects of cannabinoid receptor activation. N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has also been used in studies investigating the effects of synthetic cannabinoids on the brain and behavior.

properties

IUPAC Name

N-(4-fluorophenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14FNO2/c1-10-3-8-15-14(9-10)11(2)16(21-15)17(20)19-13-6-4-12(18)5-7-13/h3-9H,1-2H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMITUYXMUDFGHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14FNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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